Cas no 63978-13-2 (1-Butanone,1-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-)

1-Butanone,1-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)- structure
63978-13-2 structure
Product Name:1-Butanone,1-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-
CAS No:63978-13-2
MF:C11H20N2O
MW:196.289302825928
CID:504187
PubChem ID:45840
Update Time:2025-04-19

1-Butanone,1-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)- Chemical and Physical Properties

Names and Identifiers

    • 1-Butanone,1-(3-methyl-3,8-diazabicyclo[3.2.1]oct-8-yl)-
    • 4-(3-methyl-3,8-diazabicyclo[3.2.1]octan-8-yl)butanal
    • 8-Butyryl-3-methyl-3,8-diazabicyclo[3.2.1]octane
    • 63978-13-2
    • BRN 0609470
    • DTXSID40981460
    • 8-Butyryl-3-methyl-3,8-diazabicyclo(3.2.1)octane
    • 3,8-DIAZABICYCLO(3.2.1)OCTANE, 8-BUTYRYL-3-METHYL-
    • Inchi: 1S/C11H20N2O/c1-12-8-10-4-5-11(9-12)13(10)6-2-3-7-14/h7,10-11H,2-6,8-9H2,1H3
    • InChI Key: QBIRHXLZDJKXRU-UHFFFAOYSA-N
    • SMILES: O=CCCCN1C2CN(C)CC1CC2

Computed Properties

  • Exact Mass: 196.1577
  • Monoisotopic Mass: 196.157563
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 194
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.6
  • XLogP3: 0.5

Experimental Properties

  • Density: 1.017
  • Boiling Point: 301.3°C at 760 mmHg
  • Flash Point: 122°C
  • Refractive Index: 1.495
  • PSA: 23.55
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